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Compound of Interest

Compound Name: (E/Z)-BML264

Cat. No.: B149635

Unable to Identify Compound (E/Z)-BML264

Initial searches for the compound "(E/Z)-BML264" or "BML-264" have not yielded any specific
information related to its use, dosage, or administration in mouse models. The provided name
does not correspond to a readily identifiable research compound in publicly available scientific
literature or databases.

This prevents the creation of the requested detailed Application Notes and Protocols, as no
data on its mechanism of action, experimental use, or established protocols could be located. It
is possible that "(E/Z)-BML264" may be an internal, non-standard, or incorrect designation for a
research molecule.

During the search, information was found on similarly named compounds, specifically BCD-264
and MGK-264. It is conceivable that the requested compound name may be a typographical
error.

» BCD-264 is described as a targeted therapy in oncology, acting as a receptor tyrosine kinase
inhibitor. It has been investigated in preclinical animal models for its potential to inhibit tumor
growth.[1]

o« MGK-264 is identified as an insecticidal synergist that has been studied in rats for its mode
of action related to thyroid gland follicular cell tumors.[2]
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To proceed with this request, a correct and standard name for the compound of interest is
required. Researchers, scientists, and drug development professionals are advised to verify the
chemical name and any associated identifiers (such as CAS number or IUPAC name) before
consulting literature or planning experiments.

Without accurate identification of the compound, it is not possible to provide the requested data
tables, experimental protocols, or visualizations of signaling pathways and workflows. We
recommend clarifying the compound's identity to enable a comprehensive and accurate
response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [(E/Z)-BML264 dosage and administration in mouse
models]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b149635#e-z-bml264-dosage-and-administration-in-
mouse-models]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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